(Z)-2-(benzofuran-2-ylmethylene)-6-hydroxy-4-methyl-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-(1-benzofuran-2-ylmethylidene)-6-hydroxy-4-methyl-7-[(4-methylpiperazin-1-yl)methyl]-1-benzofuran-3-one
• InChI: InChI=1S/C24H24N2O4/c1-15-11-19(27)18(14-26-9-7-25(2)8-10-26)24-22(15)23(28)21(30-24)13-17-12-16-5-3-4-6-20(16)29-17/h3-6,11-13,27H,7-10,14H2,1-2H3/b21-13-
• InChI Key: UOBAQOXVGSMTCB-BKUYFWCQSA-N
• Canonical SMILES: CC1=CC(=C(C2=C1C(=O)C(=CC3=CC4=CC=CC=C4O3)O2)CN5CCN(CC5)C)O
• Isomeric SMILES: CC1=CC(=C(C2=C1C(=O)/C(=C/C3=CC4=CC=CC=C4O3)/O2)CN5CCN(CC5)C)O
• Molecular Formula: C24H24N2O4
• Molecular Weight: 404.5 g/mol

Description

(Z)-2-(benzofuran-2-ylmethylene)-6-hydroxy-4-methyl-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C24H24N2O4 and its molecular weight is 404.466. The purity is usually 95%.
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Scientific Research Applications

PET Probe Synthesis for Enzyme Imaging

A compound structurally similar to the queried chemical, utilized in the synthesis of a potential PET (Positron Emission Tomography) probe, aimed at imaging the enzyme PIM1, illustrates the application in diagnostic imaging and enzyme activity studies (Gao et al., 2013). This research indicates the potential use of similar compounds in the development of diagnostic tools for medical imaging.

Luminescent Properties in Metal-Organic Frameworks

Research on metal-organic frameworks (MOFs) incorporating benzofuran derivatives demonstrates the utility of these compounds in creating materials with unique sorption and luminescent properties (Hou et al., 2008). Such applications could be relevant for sensing, catalysis, and environmental remediation technologies.

Antibacterial Activity Studies

The synthesis and study of benzofuranone derivatives highlight their significant antibacterial activity against a range of bacteria, indicating the potential of such compounds in the development of new antibacterial agents (Hadj-esfandiari et al., 2007). This suggests that the queried compound could also be researched for its antimicrobial properties.

Coordination Polymer Architectures

The use of bis(triazole) ligands, related to the queried compound, in the construction of coordination polymers with diverse architectures indicates potential applications in the design of novel materials with specific structural properties (He et al., 2013). These materials could find applications in gas storage, separation technologies, and catalysis.

Two-Photon Excited Fluorescence

Aurone derivatives structurally related to the queried compound have been synthesized and shown to exhibit strong two-photon excited fluorescence, suggesting potential applications in optical materials and bioimaging technologies (Ma et al., 2013).